Superior Antifungal Potency vs. 9-HODE Analog
In a direct head-to-head in vitro study against the plant pathogen Phomopsis obscurans, the α-ketol oxylipin (9S,10E,12Z)-9-hydroxy-10,12-octadecadienoic acid (a close structural analog of 9,10-KOMA) demonstrated an IC50 value of 1.0 μM after 120 hours of treatment [1]. In the same study, the related compound (10E,12E)-9-oxo-10,12-octadecadienoic acid, which lacks the α-ketol hydroxyl group, was significantly less potent, with an IC50 of 23 μM [1]. This 23-fold difference in potency is directly attributable to the presence and specific stereochemistry of the α-ketol group, underscoring the importance of this functional moiety for antifungal activity.
23-fold difference
| Evidence Dimension | Antifungal Activity (IC50) |
|---|---|
| Target Compound Data | 1.0 μM for (9S,10E,12Z)-9-hydroxy-10,12-octadecadienoic acid (9,10-KOMA analog) |
| Comparator Or Baseline | 23 μM for (10E,12E)-9-oxo-10,12-octadecadienoic acid (non-ketol analog) and 1.1 μM for the commercial fungicide Captan (positive control) |
| Quantified Difference | 23-fold difference in IC50 between the α-ketol analog and the non-ketol analog |
| Conditions | In vitro dose-response study against Phomopsis obscurans, treatment for 120 hours |
Why This Matters
This quantifies the unique contribution of the α-ketol structure to antifungal potency, making 9,10-KOMA and its close analogs essential research tools for exploring novel fungicidal mechanisms that are distinct from commercial controls like Captan.
- [1] Cantrell, C. L., Case, B. P., Mena, E. E., Kniffin, T. M., Duke, S. O., & Wedge, D. E. (2008). Isolation and Identification of Antifungal Fatty Acids from the Basidiomycete Gomphus floccosus. Journal of Agricultural and Food Chemistry, 56(13), 5062-5068. View Source
